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Compound of Interest

Compound Name: 6,6"-Diazido-6,6'-dideoxytrehalose
CAS No.: 18933-88-5
Cat. No.: B1496920
Get Quote
. J

Product: 6,6'-Diazido-6,6'-dideoxytrehalose (6,6'-TreAz)

Application: Metabolic Labeling of Mycobacteria (M. tuberculosis, M. smegmatis, M. bovis
BCG)

Part 1: The "Red Flag" Directive (Read This First)

Are you using 6,6'-TreAz for metabolic labeling? If you are observing growth arrest or low
labeling efficiency, you may be using the wrong analog for your specific goal.

e 6-Azido-trehalose (6-TreAz): The standard probe for labeling. It retains one free 6-hydroxyl
group, allowing Antigen 85 (Ag85) to mycolylate it and anchor it into the mycomembrane.

e 6,6'-Diazido-trehalose (6,6'-TreAz): Often acts as a competitive inhibitor or "dead-end"
substrate. Because both 6-positions are blocked by azides, Ag85 cannot transfer a mycolic
acid to this molecule. It cannot be converted into Trehalose Monomycolate (TMM) or
Dimycolate (TDM).
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Immediate Action: If your goal is high-intensity labeling with minimal toxicity, verify if you
intended to use the mono-azido (6-TreAz) variant. If you must use the di-azido form, proceed to
the troubleshooting section below regarding concentration limits.

Part 2: Troubleshooting Guide & FAQs
Issue 1: "My bacterial cultures stop growing after adding
the probe."

Diagnosis: Mechanism-Based Toxicity (Pathway Blockade). Unlike standard fluorophores, 6,6'-
TreAz is a structural analog of trehalose. High concentrations do not just "stain" the cell; they
compete with native trehalose for the LpqY-SugABC transporter and the Ag85 active site. Since
6,6'-TreAz cannot be mycolylated, it effectively shuts down cell wall biosynthesis, acting like an
antibiotic.

Solutions:
e Lower the Concentration:

o Standard Labeling: 25-50 pM.

o Toxicity Threshold: >100 uM often induces bacteriostasis in M. smegmatis.

o Action: Titrate down to 10 pM. If signal is too low, you must switch to 6-TreAz.
e Check Carbon Source:

o If growing in media where trehalose is the sole carbon source, 6,6'-TreAz will starve the
bacteria. Ensure media contains Glycerol/ADC.

Issue 2: "l see loss of viability during the click reaction

(after labeling)."

Diagnosis: Copper Toxicity (Cu(l)). The probe itself is likely not the culprit here. The Copper(l)
catalyst used in CUAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) is highly toxic to
mycobacteria, generating reactive oxygen species (ROS) that compromise membrane integrity.

Solutions:
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e Use a Protective Ligand (Mandatory): Never use CuSOas/Ascorbate alone. You must use
THPTA or BTTES ligands.

o Ratio: Maintain a Ligand:Copper ratio of at least 5:1 (e.g., 500 pM THPTA : 100 uM Cu).
e Switch to SPAAC (Copper-Free):

o Use DBCO-functionalized dyes (e.g., DBCO-Cy5). This eliminates copper entirely, though
background fluorescence may be slightly higher due to the hydrophobicity of the DBCO
ring.

Issue 3: "My cells are labeled, but they look lysed or
morphologically altered."

Diagnosis: Osmotic Stress & Cell Wall Defects. Incorporation of azido-trehalose analogs can
destabilize the mycomembrane. If 6,6'-TreAz is taken up, it cannot form TDM ("cord factor"). A
reduction in TDM weakens the outer membrane, making cells hypersensitive to detergents in
your wash buffer.

Solutions:

o Gentler Wash Steps: Avoid vigorous vortexing. Use 0.05% Tween-80 or Tyloxapol instead of
higher concentrations.

o Fix Before Click: If live-cell imaging is not strictly required, fix the cells with 4%
Paraformaldehyde (PFA)before performing the click reaction. This preserves morphology
and prevents copper toxicity.

Part 3: Mechanism of Action (Visualized)

The following diagram illustrates why 6,6'-TreAz causes toxicity/inhibition compared to the
mono-azido variant.
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Caption: Mechanism of Action. 6-TreAz (Blue) can be processed into the cell wall. 6,6'-TreAz
(Red) blocks the pathway, leading to toxicity.

Part 4: "Safe-Labeling" Protocol (Self-Validating)

This protocol minimizes toxicity and ensures signal specificity.

Materials

e Probe: 6-TreAz (Recommended) or 6,6'-TreAz (Only if studying inhibition).

e Media: 7H9 supplemented with ADC and Glycerol (avoid Glucose if possible to maximize
uptake).

e Click Reagents: CuSO4, THPTA (Ligand), Sodium Ascorbate, Azide-Fluorophore.

Workflow

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1496920/docs?utm_src=pdf-body-img#technical-support-center-trehalose-analogs-metabolic-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Critical Checkpoint

Step Action o
(Validation)
) Control: Run a DMSO-only
Inoculate bacteria at ODeoo
control. If OD of TreAz sample
1. Pulse 0.3. Add 25 uM TreAz. )
is <80% of DMSO control,
Incubate 12-16h.[1][2] o ]
concentration is too high.
Centrifuge (3000xg, 5 min). BSA prevents non-specific
2. Wash Wash 2x with PBS + 0.05% sticking of the dye to the tube
BSA. walls or dead cells.
) ] Safety: Mandatory if moving
o (Optional) Resuspend in 4%
3. Fixation ] samples out of BSL-2/3. Also
PFA for 15 min. Wash 2x PBS. o
prevents Cu-toxicity.
Prepare Master Mix: PBS, 10 Order of Addition: Mix CuSO4
4. Click UM Dye, 1 mM CuSO4, 5 mM + THPTA first before adding to
. Clic
THPTA, 5 mM Na-Ascorbate. the rest. This forms the
Add to cells. protective complex.
30-60 min at Room Temp, Do not exceed 60 min if cells
5. Incubate ) )
protected from light. are live.
Wash 3x with PBS + 0.05% Thorough washing removes
6. Wash

Tween-80.

background "sticky" dye.

Part 5: References & Authoritative Grounding

e Swarts, B. M., et al. (2012). "Probing the mycobacterial trehalome with bioorthogonal

chemistry." Journal of the American Chemical Society. Describes the fundamental synthesis

and application of TreAz probes, establishing the difference in incorporation efficiency

between analogs.

e Backus, K. M., et al. (2011). "Uptake of unnatural trehalose analogs as a reporter for

Mycobacterium tuberculosis." Nature Chemical Biology. Discusses the substrate tolerance of

Ag85 and the potential for inhibition by bulky analogs.
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e Plescia, J., et al. (2005). "Toxicity of copper-catalyzed click chemistry in live cells.”
Bioconjugate Chemistry. Establishes the requirement for ligands (THPTA/BTTES) to prevent
copper-induced ROS damage.

e Shen, L., et al. (2023). "Molecular recognition of trehalose and trehalose analogues by
Mycobacterium tuberculosis LpgY-SugABC." PNAS. Structural basis for how these analogs
enter the cell and why 6-position modifications are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Technical Support Center: Trehalose Analogs &
Metabolic Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496920/docs#technical-support-center-trehalose-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1496920?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/ja3062419
https://pmc.ncbi.nlm.nih.gov/articles/PMC3466019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3466019/
https://www.benchchem.com/product/b1496920/docs#technical-support-center-trehalose-analogs-metabolic-labeling
https://www.benchchem.com/product/b1496920/docs#technical-support-center-trehalose-analogs-metabolic-labeling
https://www.benchchem.com/product/b1496920/docs#technical-support-center-trehalose-analogs-metabolic-labeling
https://www.benchchem.com/product/b1496920/docs#technical-support-center-trehalose-analogs-metabolic-labeling
https://www.benchchem.com/product/b1496920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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